Cas no 2680718-78-7 (4-(4-Oxooxolan-3-yl)piperidine-4-carbonitrile)

• Product Name: 4-(4-Oxooxolan-3-yl)piperidine-4-carbonitrile
• CAS No: 2680718-78-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5647130
• PubChem ID: 165917283
• Update Time: 2023-09-20

4-(4-Oxooxolan-3-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-oxooxolan-3-yl)piperidine-4-carbonitrile
• 2680718-78-7
• EN300-28271875
• 4-(4-Oxooxolan-3-yl)piperidine-4-carbonitrile

• Inchi： 1S/C10H14N2O2/c11-7-10(1-3-12-4-2-10)8-5-14-6-9(8)13/h8,12H,1-6H2
• InChI Key： SZOYODDQBDLMOZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C1(C#N)CCNCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 62.1Ų